Cas no 5159-06-8 (4-fluoro-1H-Indole-3-acetic acid methyl ester)

• Product name: 4-fluoro-1H-Indole-3-acetic acid methyl ester
• CAS No: 5159-06-8
• MF: C₁₁H₁₀NO₂F
• MW: 207.201
• MDL: MFCD24617138
• CID: 1113332
• PubChem ID: 76852385

4-fluoro-1H-Indole-3-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1H-Indole-3-acetic acid methyl ester
• MFCD24617138
• Methyl 4-Fluoroindole-3-acetate
• CS-12444
• SY058706
• AC-29846
• A918785
• AKOS032455883
• AC6280
• METHYL 2-(4-FLUORO-1H-INDOL-3-YL)ACETATE
• 5159-06-8
• METHYL2-(4-FLUORO-1H-INDOL-3-YL)ACETATE

• MDL： MFCD24617138
• Inchi： InChI=1S/C11H10FNO2/c1-15-10(14)5-7-6-13-9-4-2-3-8(12)11(7)9/h2-4,6,13H,5H2,1H3
• InChI Key： NJJTZHJEGWXEAG-UHFFFAOYSA-N
• SMILES： COC(=O)CC1=CNC2=C1C(=CC=C2)F

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives